Cas no 1805028-81-2 (Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1805028-81-2
• MF: C₁₃H₁₁BrF₃NO₂
• MW: 350.131153345108
• CID: 4945434
• Update Time: 2025-06-09

Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11BrF3NO2/c1-2-20-11(19)5-10-9(7-18)4-3-8(6-14)12(10)13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： LZLJQJPBIJZUII-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(CC(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate

Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805028-81-2): A Comprehensive Overview

Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805028-81-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several key functional groups, including a bromomethyl group, a cyano group, and a trifluoromethyl group, which contribute to its versatile reactivity and potential applications.

The Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate molecule is derived from a phenylacetic acid backbone, which is a well-documented scaffold in medicinal chemistry. The presence of the bromomethyl group at the third position of the phenyl ring enhances its utility as a synthetic building block, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in the development of novel drug candidates, where precise control over molecular architecture is essential.

The cyano group at the sixth position introduces a polar character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the trifluoromethyl group at the second position provides metabolic stability and enhances lipophilicity, making it an attractive moiety for drug design. These structural attributes collectively contribute to the compound's potential as a precursor in the synthesis of pharmacologically relevant molecules.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of trifluoromethyl groups into drug molecules has been shown to enhance binding affinity, metabolic stability, and overall efficacy. Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate exemplifies this trend, as it serves as a versatile intermediate for constructing fluorinated scaffolds.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The phenylacetic acid derivative represented by CAS No. 1805028-81-2 can be further modified to produce complex heterocycles, which are known to exhibit diverse biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways and cancer metabolism.

The bromomethyl group in Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in organic synthesis. These reactions allow for the introduction of aryl or amino groups at various positions of the molecule, expanding its structural diversity and functional potential.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in anticancer therapies. The combination of bromomethyl and cyano groups provides multiple sites for functionalization, enabling the design of inhibitors with high selectivity and potency. Recent studies have demonstrated that derivatives of Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate exhibit promising activity against various kinases, making them valuable candidates for further development.

The trifluoromethyl group's influence on electronic properties also makes it an attractive feature for modulating biological activity. In particular, it can enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding capacity. This property has been exploited in the design of drugs targeting protein-protein interactions, where precise control over molecular interactions is crucial.

In addition to its pharmaceutical applications, Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate has potential uses in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides or herbicides. The presence of multiple reactive sites allows for modifications that can enhance bioavailability and target specificity.

The cyano group's ability to participate in hydrogen bonding also contributes to the compound's versatility. This interaction can be exploited in designing molecules that interact with biological targets through non-covalent bonds, such as van der Waals forces or hydrophobic interactions. Such interactions are essential for achieving high affinity and selectivity in drug design.

Synthetic methodologies for Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate have been optimized to ensure high yield and purity. Common synthetic routes involve the bromination of appropriate phenylacetic acid derivatives followed by cyanoation and trifluoromethylation. These steps require careful control of reaction conditions to minimize side products and maximize efficiency.

The compound's stability under various storage conditions is another important consideration. Proper handling and storage are essential to maintain its integrity and prevent degradation. Researchers have reported that Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate remains stable when stored under inert atmospheres at controlled temperatures.

In conclusion, Ethyl 3-bromomethyl-6-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805028-81-2) is a multifunctional intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable tool for constructing biologically active molecules with diverse applications. As research continues to uncover new synthetic strategies and biological targets, this compound is likely to remain an important asset in drug discovery efforts.